Cas no 28523-32-2 (Methylcyclohexylacetamide)

Methylcyclohexylacetamide structure

Product Name:Methylcyclohexylacetamide

CAS No:28523-32-2

MF:C₉H₁₇NO

MW:155.237382650375

CID:6639855

PubChem ID:12294714

Update Time:2024-01-19

Methylcyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

- methylcyclohexylacetamide
- 28523-32-2
- DTXSID401309172
- SCHEMBL885301
- alpha-Methylcyclohexaneacetamide
- Methylcyclohexylacetamide
- Inchi： 1S/C9H17NO/c1-7(9(10)11)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H2,10,11)
- InChI Key： CYKNZBUPYWRARU-UHFFFAOYSA-N
- SMILES： O=C(C(C)C1CCCCC1)N

Computed Properties

Exact Mass: 155.131014166g/mol
Monoisotopic Mass: 155.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 43.1Å²

Methylcyclohexylacetamide Production Method

Production Method 1

7782-24-3

28523-32-2

696-29-7

103254-49-5

Reaction Conditions

1.1 Reagents: Hydrogen , Ammonia Catalysts: Aluminum magnesium oxide (Al2MgO4) , Ruthenium tungsten oxide Solvents: Cyclopentyl methyl ether ; 6 bar, rt → 200 °C; 6.5 h, 50 bar, 200 °C

Reference

One-pot reductive amination of carboxylic acids: a sustainable method for primary amine synthesis

Coeck, Robin; De Vos, Dirk E., Green Chemistry, 2020, 22(15), 5105-5114